Cas no 1538215-76-7 (N,N-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine)

• Product Name: N,N-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine
• CAS No: 1538215-76-7
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 6158438
• PubChem ID: 67967665
• Update Time: 2025-06-21

N,N-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1538215-76-7
• N,N-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine
• SCHEMBL9925251
• EN300-741547

• Inchi： 1S/C12H17N3/c1-9(2)15-8-13-12-10(14(3)4)6-5-7-11(12)15/h5-9H,1-4H3
• InChI Key： VNVUEDKSMGURMG-UHFFFAOYSA-N
• SMILES： N1(C=NC2C(=CC=CC1=2)N(C)C)C(C)C

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.1Ų

Additional information on N,N-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine

Professional Introduction to N,N-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine (CAS No. 1538215-76-7)

N,N-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine, a compound with the chemical identifier CAS No. 1538215-76-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzodiazole class, a well-studied scaffold known for its diverse biological activities. The structural features of this molecule, particularly the presence of a propyl group at the 1-position and dimethylamino substituents, contribute to its unique pharmacological profile. In recent years, there has been growing interest in benzodiazole derivatives due to their potential applications in treating various neurological and psychiatric disorders.

The benzodiazol-4-amine moiety in N,N-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine is particularly noteworthy, as it has been implicated in modulating GABAergic systems. Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central nervous system, and benzodiazole derivatives enhance GABA binding to its receptors, leading to sedative, anxiolytic, and muscle relaxant effects. The propyl substitution at the 1-position of the benzodiazole ring may influence the compound's solubility and metabolic stability, which are critical factors in drug development.

Recent research has highlighted the importance of optimizing benzodiazole derivatives to achieve better pharmacokinetic profiles while minimizing side effects such as tolerance and dependence. The structural modification introduced in N,N-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine aims to enhance selectivity and reduce unwanted central nervous system side effects. Studies have shown that compounds with similar structural motifs exhibit promising activity in preclinical models of anxiety and seizures.

In vitro studies have demonstrated that N,N-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine interacts with GABA_A receptors with high affinity. This interaction is mediated through specific binding pockets within the receptor complex, which are influenced by the compound's molecular conformation. The dimethylamino group contributes to positive allosteric modulation of GABA binding, enhancing the inhibitory effect on neuronal activity. Such mechanisms make this compound a potential candidate for developing novel therapeutic agents targeting neurological disorders.

The synthesis of N,N-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amines involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the benzodiazole core efficiently. The propyl group was introduced through nucleophilic substitution reactions or Grignard additions, depending on the synthetic route chosen.

Pharmacokinetic studies of N,N-dimethyl-N-propanoylbenzodioxaniline (a related derivative) have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate that the compound exhibits moderate oral bioavailability and a relatively long half-life, suggesting potential for once-daily dosing in clinical applications. Further investigation into metabolic pathways has revealed that cytochrome P450 enzymes play a significant role in the biotransformation of this class of compounds.

The potential therapeutic applications of N,N-dimethyl-N-propanoylbenzodioxaniline extend beyond anxiety disorders. Emerging evidence suggests that it may also be effective in treating chronic pain conditions by modulating peripheral GABAergic signaling. Additionally, its structural similarity to known anxiolytics makes it a valuable scaffold for structure-based drug design aimed at improving therapeutic efficacy while reducing side effects.

In conclusion, N,N-dimethyl-N-propanoylbenzodioxaniline (CAS No. 1538215767) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity position it as a potential lead compound for treating neurological and psychiatric disorders. Continued investigation into its pharmacological properties and synthetic optimization will be essential for realizing its full therapeutic potential.